Cas no 1805470-93-2 (3-Bromo-5-methyl-2-nitrobenzyl alcohol)

• Product Name: 3-Bromo-5-methyl-2-nitrobenzyl alcohol
• CAS No: 1805470-93-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5001316
• Update Time: 2025-06-25

3-Bromo-5-methyl-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-nitrobenzyl alcohol

• Inchi： 1S/C8H8BrNO3/c1-5-2-6(4-11)8(10(12)13)7(9)3-5/h2-3,11H,4H2,1H3
• InChI Key： YQBWHPJJAJWKFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(CO)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on 3-Bromo-5-methyl-2-nitrobenzyl alcohol

Comprehensive Overview of 3-Bromo-5-methyl-2-nitrobenzyl alcohol (CAS No. 1805470-93-2)

3-Bromo-5-methyl-2-nitrobenzyl alcohol (CAS No. 1805470-93-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent, methyl group, and nitro functional group, makes it a versatile building block for complex chemical transformations. Researchers and industries value this compound for its role in cross-coupling reactions and as a precursor for heterocyclic compounds.

In recent years, the demand for nitrobenzyl derivatives like 3-Bromo-5-methyl-2-nitrobenzyl alcohol has surged due to their applications in drug discovery and material science. A trending topic in organic chemistry revolves around sustainable synthesis methods, and this compound has been explored in catalytic reduction processes and green chemistry initiatives. Its electron-withdrawing nitro group enhances reactivity in palladium-catalyzed reactions, a hot area in synthetic methodology.

From an analytical perspective, CAS No. 1805470-93-2 is characterized by advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure high purity (>98%), critical for its use in high-value chemical synthesis. The compound’s stability under controlled conditions (recommended storage at 2–8°C) aligns with industry standards for fine chemicals.

One of the most searched questions about 3-Bromo-5-methyl-2-nitrobenzyl alcohol relates to its solubility and compatibility with common reagents. Studies confirm its solubility in polar aprotic solvents like DMSO and DMF, which are essential for Sonogashira couplings or Suzuki-Miyaura reactions. This property positions it as a key candidate for metal-organic framework (MOF) functionalization, a rapidly growing field in nanotechnology.

Another trending application involves its role in photoactive compounds. The nitrobenzyl moiety is known for its photolabile properties, making CAS No. 1805470-93-2 relevant in light-triggered drug delivery systems. This aligns with current biomedical research focusing on stimuli-responsive materials.

Regulatory and safety profiles of 3-Bromo-5-methyl-2-nitrobenzyl alcohol adhere to global chemical compliance standards (e.g., REACH, TSCA). While not classified as hazardous under GHS, proper handling protocols—such as using personal protective equipment (PPE)—are recommended due to its irritant potential. This information addresses frequent queries about laboratory safety and compound handling.

In summary, 3-Bromo-5-methyl-2-nitrobenzyl alcohol (CAS No. 1805470-93-2) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic challenges and alignment with sustainability trends ensure its continued relevance in research and industrial applications.